(2S)-N-(1,1-Dimethylethyl)piperazine-2-carboxamide
(2S)-N-(1,1-Dimethylethyl)piperazine-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
166941-47-5
VCID:
VC0069055
InChI:
InChI=1S/C9H19N3O/c1-9(2,3)12-8(13)7-6-10-4-5-11-7/h7,10-11H,4-6H2,1-3H3,(H,12,13)/t7-/m0/s1
SMILES:
CC(C)(C)NC(=O)C1CNCCN1
Molecular Formula:
C9H19N3O
Molecular Weight:
185.27 g/mol
(2S)-N-(1,1-Dimethylethyl)piperazine-2-carboxamide
CAS No.: 166941-47-5
Main Products
VCID: VC0069055
Molecular Formula: C9H19N3O
Molecular Weight: 185.27 g/mol
| CAS No. | 166941-47-5 |
|---|---|
| Product Name | (2S)-N-(1,1-Dimethylethyl)piperazine-2-carboxamide |
| Molecular Formula | C9H19N3O |
| Molecular Weight | 185.27 g/mol |
| IUPAC Name | (2S)-N-tert-butylpiperazine-2-carboxamide |
| Standard InChI | InChI=1S/C9H19N3O/c1-9(2,3)12-8(13)7-6-10-4-5-11-7/h7,10-11H,4-6H2,1-3H3,(H,12,13)/t7-/m0/s1 |
| Standard InChIKey | OEZDMLLCIUSINT-ZETCQYMHSA-N |
| Isomeric SMILES | CC(C)(C)NC(=O)[C@@H]1CNCCN1 |
| SMILES | CC(C)(C)NC(=O)C1CNCCN1 |
| Canonical SMILES | CC(C)(C)NC(=O)C1CNCCN1 |
| PubChem Compound | 9806153 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume